Cas no 1159010-96-4 (3-Bromo-5,6,7,8-Tetrahydro-1,6-Naphthyridine Hydrochloride)

• Product Name: 3-Bromo-5,6,7,8-Tetrahydro-1,6-Naphthyridine Hydrochloride
• CAS No: 1159010-96-4
• MF: C₈H₁₀BrClN₂
• MW: 249.535399913788
• MDL: MFCD09701301
• CID: 1038192
• PubChem ID: 44118318
• Update Time: 2025-10-31

3-Bromo-5,6,7,8-Tetrahydro-1,6-Naphthyridine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride
• 3-BroMo-5,6,7,8-tetrahydro-[1,6]naphthyridinehydrochloride
• 3-Bromo-5,6,7,8-tetrahydro-1,6-phthyridine hydrochloride
• 3-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine-hydrochloride
• AK-50816
• ANW-70571
• CTK8C3809
• KB-235097
• RP09345
• RP28871
• SureCN2262405
• 3-BROMO-5,6,7,8-TETRAHYDRO-1,6-NAPHTHYRIDINE HCL
• UYPMMDKARAQFRH-UHFFFAOYSA-N
• SB10986
• AX8241955
• AB0070541
• ST2417540
• A833817
• 3-Bromo-5,6,7,8-tetrahydro-1,6-naphthyridine HCl
• 3-bromo-5,6,7,8-tetrahydr
• 3-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine
• 3-BroMo-5,6,7,8-tetrahydro-[1,6]naphthyridine hydrochloride
• AMY23500
• AKOS015843920
• SCHEMBL2262405
• 3-bromo-5,6,7,8-tetrahydro-1,6-naphthyridine;hydrochloride
• 3-Bromo-5,6,7,8-tetrahydro-1,6-naphthyridine--hydrogen chloride (1/1)
• 1159010-96-4
• MFCD09701301
• 3-Bromo-5,6,7,8-tetrahydro-1,6-naphthyridine hydrochloride, AldrichCPR
• A852612
• 1,6-Naphthyridine, 3-bromo-5,6,7,8-tetrahydro-, hydrochloride (1:1)
• DTXSID20656841
• DS-15552
• 3-Bromo-5,6,7,8-tetrahydro-1,6-naphthyridinehydrochloride
• DB-112525
• CS-0041451
• 3-Bromo-5,6,7,8-Tetrahydro-1,6-Naphthyridine Hydrochloride

• MDL： MFCD09701301
• Inchi： 1S/C8H9BrN2.ClH/c9-7-3-6-4-10-2-1-8(6)11-5-7;/h3,5,10H,1-2,4H2;1H
• InChI Key： UYPMMDKARAQFRH-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(C=1)CNCC2.Cl

Computed Properties

• Exact Mass: 247.97159g/mol
• Monoisotopic Mass: 247.97159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9

3-Bromo-5,6,7,8-Tetrahydro-1,6-Naphthyridine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 3-Bromo-5,6,7,8-Tetrahydro-1,6-Naphthyridine Hydrochloride

3-Bromo-5,6,7,8-Tetrahydro-1,6-Naphthyridine Hydrochloride: A Comprehensive Overview

3-Bromo-5,6,7,8-Tetrahydro-1,6-Naphthyridine Hydrochloride, also known by its CAS number 1159010-96-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the naphthyridine class of heterocyclic compounds, which are widely studied for their potential applications in drug discovery and materials science. The structure of this compound is characterized by a naphthyridine ring system with a bromine substituent at the 3-position and a hydrochloride counterion. Its unique electronic properties and structural features make it a valuable substrate for various chemical transformations and biological evaluations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-Bromo-5,6,7,8-Tetrahydro-1,6-Naphthyridine Hydrochloride. Researchers have employed diverse methodologies to construct the naphthyridine core, including cyclization reactions of appropriately substituted dienamines or through multi-component reactions. The introduction of the bromine substituent at the 3-position is typically achieved via electrophilic aromatic substitution or through directed metallation strategies. These synthetic routes not only highlight the versatility of naphthyridine systems but also underscore their potential as building blocks for more complex molecular architectures.

The pharmacological properties of 3-Bromo-5,6,7,8-Tetrahydro-1,6-Naphthyridine Hydrochloride have been explored in several recent studies. In particular, this compound has shown promise as a modulator of ion channels and receptors involved in pain signaling pathways. Preclinical data suggest that it exhibits potent analgesic activity without inducing significant side effects at therapeutic doses. Furthermore, its ability to penetrate cellular membranes efficiently makes it a candidate for targeted drug delivery systems.

Another area of active research involving this compound is its application in materials science. The naphthyridine moiety is known to exhibit strong electron-withdrawing properties due to the presence of nitrogen atoms in the aromatic ring system. This characteristic makes 3-Bromo-5,6,7,8-Tetrahydro-1,6-Naphthyridine Hydrochloride an attractive candidate for use in organic electronics. Recent studies have demonstrated its potential as an active layer material in organic photovoltaic devices (OPVs), where it enhances charge transport and improves device efficiency.

In addition to its direct applications as a chemical entity, 3-Bromo-5,6,7,8-Tetrahydro-1,6-Naphthyridine Hydrochloride serves as an intermediate in the synthesis of more complex molecules. For instance, it can be subjected to nucleophilic aromatic substitution reactions to introduce additional functional groups at the brominated position. This versatility has led to its use in the construction of bioactive molecules with diverse therapeutic profiles.

The environmental impact and sustainability aspects of this compound are also under scrutiny. Researchers are investigating methods to optimize its synthesis pathways to minimize waste generation and reduce energy consumption. Green chemistry principles are being integrated into these processes to ensure that the production of 3-Bromo-5,6,-7,-8-Tetrahydro-1,-6-Naphthyridine Hydrochloride aligns with global sustainability goals.

In conclusion, 3-Bromo-5,-6,-7,-8-Tetrahydro-1,-6-Naphthyridine Hydrochloride, with its unique chemical structure and multifaceted applications across various scientific domains stands as a testament to the ingenuity and progress in modern chemistry. As ongoing research continues to uncover new dimensions of its utility and potentialities further advancements can be expected that will undoubtedly contribute significantly to both academic knowledge and industrial applications.